Cas no 1019441-79-2 (2-(4-Bromophenoxy)-3-(trifluoromethyl)pyridine)

2-(4-Bromophenoxy)-3-(trifluoromethyl)pyridine is a brominated pyridine derivative featuring a trifluoromethyl substituent, offering unique reactivity and stability for synthetic applications. The presence of both bromophenoxy and trifluoromethyl groups enhances its utility as a versatile intermediate in pharmaceutical and agrochemical synthesis. The bromine atom facilitates further functionalization via cross-coupling reactions, while the electron-withdrawing trifluoromethyl group improves metabolic stability in bioactive compounds. Its well-defined structure and high purity make it suitable for precision chemical transformations. This compound is particularly valuable in the development of fluorinated heterocycles, where its distinct electronic properties contribute to tailored molecular designs.

2-(4-Bromophenoxy)-3-(trifluoromethyl)pyridine structure

1019441-79-2 structure

Product Name:2-(4-Bromophenoxy)-3-(trifluoromethyl)pyridine

CAS No:1019441-79-2

MF:C₁₂H₇BrF₃NO

MW:318.089292764664

MDL:MFCD10703539

CID:4567776

Update Time:2025-06-07

2-(4-Bromophenoxy)-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

- 2-(4-bromophenoxy)-3-(trifluoromethyl)pyridine
- 4-bromo-1-[3-(trifluoromethyl)(2-pyridyloxy)]benzene
- SBB054205
- ST50949799
- 2-(4-Bromophenoxy)-3-(trifluoromethyl)pyridine
- MDL： MFCD10703539
- Inchi： 1S/C12H7BrF3NO/c13-8-3-5-9(6-4-8)18-11-10(12(14,15)16)2-1-7-17-11/h1-7H
- InChI Key： OLGCYDJEZGMFQF-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=CC=1)OC1C(C(F)(F)F)=CC=CN=1

Computed Properties

Exact Mass: 316.96631g/mol
Monoisotopic Mass: 316.96631g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 267
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 318.09g/mol
XLogP3: 4.3
Topological Polar Surface Area: 22.1

2-(4-Bromophenoxy)-3-(trifluoromethyl)pyridine Pricemore >>

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